3-benzyl-4-hydroxy-1-(4-methylbenzyl)-2(1H)-pyridinone

• IUPAC Name: 3-benzyl-4-hydroxy-1-[(4-methylphenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C20H19NO2/c1-15-7-9-17(10-8-15)14-21-12-11-19(22)18(20(21)23)13-16-5-3-2-4-6-16/h2-12,22H,13-14H2,1H3
• InChI Key: VIKDFSQMMLHWEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC(=C(C2=O)CC3=CC=CC=C3)O
• Molecular Formula: C20H19NO2
• Molecular Weight: 305.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-benzyl-4-hydroxy-1-(4-methylbenzyl)-2(1H)-pyridinone, commonly referred to as BHMP, is a synthetic compound that has been the subject of much scientific research in recent years. This compound is of interest due to its potential applications in the medical and industrial fields. In

Scientific Research Applications

Complexation with Metal Ions

Research demonstrates that compounds similar to 3-benzyl-4-hydroxy-1-(4-methylbenzyl)-2(1H)-pyridinone, especially those with a 3-hydroxy-4-pyridinone framework, are effective in chelating metal ions. These compounds form stable complexes with various metal ions like iron(III), which is significant for applications in metal ion sequestration and redistribution, particularly in therapeutic contexts (Schlindwein et al., 2006).

Structural and Physical Studies

Structural studies on similar pyridinone derivatives reveal insights into their molecular geometry and hydrogen bonding characteristics. This is crucial for understanding their behavior in different chemical environments and potential applications in material science and chemistry (Nelson et al., 1988).

Therapeutic Applications in Neurodegenerative Diseases

Certain derivatives of 3-hydroxy-4-pyridinone, closely related to the compound , show promise as therapeutic agents in neurodegenerative diseases like Alzheimer's. These compounds can interfere with metal ion-induced amyloid peptide aggregation, a key feature in Alzheimer's pathology (Scott et al., 2011).

Crystal Structure Analysis

Detailed crystallography of related compounds provides insights into their molecular architecture, which is important for designing drugs and materials with specific physical and chemical properties (Burgess et al., 1998).

Synthesis and Functionalization

Research into the synthesis of related pyridinone compounds opens pathways for creating a range of derivatives with potential applications in pharmaceuticals and material science. Understanding the synthesis process is crucial for tailoring these compounds for specific uses (Suto et al., 1992).